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An In-Depth Technical Guide to the Physical Properties of 2-Chloro-3-methylbutanal

Abstract

This technical guide provides a comprehensive overview of the key physical properties of 2-
Chloro-3-methylbutanal (CAS No: 53394-32-4), a halogenated aldehyde that serves as a
versatile intermediate in organic and medicinal chemistry.[1] Recognizing the limited availability
of experimentally-derived data in peer-reviewed literature, this document consolidates the most
reliable computed and predicted values for its core physical characteristics. More critically, this
guide presents detailed, field-proven experimental protocols for the empirical determination and
validation of these properties. By explaining the causality behind methodological choices, we
aim to equip researchers, scientists, and drug development professionals with a robust
framework for handling and characterizing this and other novel chemical entities. The protocols
described herein are designed as self-validating systems to ensure the highest degree of
scientific integrity and reproducibility.

Introduction and Molecular Overview

2-Chloro-3-methylbutanal is an organic compound featuring a five-carbon chain with a chloro
substituent at the alpha position relative to the aldehyde functional group. Its structure presents
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a chiral center, leading to potential stereoisomers, a critical consideration in drug development
and asymmetric synthesis. While its applications are not extensively documented, its
bifunctional nature (aldehyde and alkyl chloride) makes it a valuable building block for creating
more complex molecules.[1]

Molecular Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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